Cas no 61203-46-1 (Benzoic acid,3-bromo-4,5-dihydroxy-)

• Product Name: Benzoic acid,3-bromo-4,5-dihydroxy-
• CAS No: 61203-46-1
• MF: C₇H₅BrO₄
• MW: 233.016201734543
• CID: 516194
• PubChem ID: 162935
• Update Time: 2025-05-25

Benzoic acid,3-bromo-4,5-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-bromo-4,5-dihydroxy-
• 3-bromo-4,5-dihydroxybenzoic acid
• 5-Bromo-3,4-dihydroxybenzoic acid
• 5-Bromoprotocatechuic acid
• BRN 2368710
• Protocatechuic acid, 5-bromo-
• 3-bromo-4,5-dihydroxybenzoicacid
• AS-0216
• AKOS023803126
• 1-10-00-00192 (Beilstein Handbook Reference)
• DTXSID60210123
• MFCD00094477
• 5-Bromprotocatechusaure
• EINECS 262-652-4
• SCHEMBL3461631
• 61203-46-1
• F73714
• NS00034597
• CHEBI:140242
• C21853
• XCTQCHNCFZFEGN-UHFFFAOYSA-N
• DB-315190
• DTXCID60132614

• Inchi： 1S/C7H5BrO4/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2,9-10H,(H,11,12)
• InChI Key： XCTQCHNCFZFEGN-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C(=O)O)C=1)O)O

Computed Properties

• Exact Mass: 231.93705
• Monoisotopic Mass: 231.937
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 2.026
• Boiling Point: 395.5°C at 760 mmHg
• Flash Point: 193°C
• Refractive Index: 1.703
• PSA: 77.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on Benzoic acid,3-bromo-4,5-dihydroxy-

Recent Advances in the Study of Benzoic acid,3-bromo-4,5-dihydroxy- (CAS: 61203-46-1) in Chemical Biology and Pharmaceutical Research

Benzoic acid,3-bromo-4,5-dihydroxy- (CAS: 61203-46-1) is a brominated dihydroxybenzoic acid derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique bromo and dihydroxy substitutions on the benzoic acid backbone, has shown promising biological activities, including antimicrobial, antioxidant, and potential therapeutic applications. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and pharmacological properties, making it a compound of interest for drug discovery and development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial efficacy of Benzoic acid,3-bromo-4,5-dihydroxy- against multidrug-resistant bacterial strains. The study demonstrated that the compound exhibited potent inhibitory effects against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to those of conventional antibiotics. The mechanism of action was attributed to the disruption of bacterial cell membrane integrity and inhibition of key enzymatic pathways, highlighting its potential as a novel antimicrobial agent.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the antioxidant properties of Benzoic acid,3-bromo-4,5-dihydroxy- were explored. The compound demonstrated strong free radical scavenging activity, as measured by DPPH and ABTS assays. Molecular docking studies suggested that the bromo and dihydroxy groups play a critical role in stabilizing reactive oxygen species (ROS), making it a candidate for further development in oxidative stress-related therapies.

Synthetic approaches to Benzoic acid,3-bromo-4,5-dihydroxy- have also seen progress. A recent study in Organic & Biomolecular Chemistry (2023) detailed an efficient, one-pot synthesis method using bromination and hydroxylation reactions under mild conditions. This method achieved a high yield (85%) and purity (>98%), addressing previous challenges in the compound's scalability for industrial applications. The optimized synthetic route is expected to facilitate further pharmacological and toxicological studies.

Despite these promising findings, challenges remain in the clinical translation of Benzoic acid,3-bromo-4,5-dihydroxy-. A 2024 review in Expert Opinion on Drug Discovery highlighted the need for comprehensive pharmacokinetic and toxicological profiling to assess its safety and efficacy in vivo. Preliminary in vitro studies suggest low cytotoxicity in mammalian cells, but in vivo studies are necessary to confirm these observations and explore potential therapeutic windows.

In conclusion, Benzoic acid,3-bromo-4,5-dihydroxy- (CAS: 61203-46-1) represents a versatile compound with significant potential in chemical biology and pharmaceutical research. Its antimicrobial and antioxidant properties, coupled with advances in synthetic methodologies, position it as a promising candidate for further investigation. Future research should focus on in vivo validation and the development of derivatives to enhance its pharmacological profile.